Cas no 2093653-87-1 (N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide)

• Product Name: N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide
• CAS No: 2093653-87-1
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 5802834
• PubChem ID: 121548382
• Update Time: 2025-08-03

N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide
• EN300-26687696
• AKOS033562501
• Z1716236308
• N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)oxolane-2-carboxamide
• 2093653-87-1

• Inchi： 1S/C16H18N2O2/c17-11-16(18-15(19)14-6-3-9-20-14)8-7-12-4-1-2-5-13(12)10-16/h1-2,4-5,14H,3,6-10H2,(H,18,19)
• InChI Key： XXXFLOGRZRXKTJ-UHFFFAOYSA-N
• SMILES： O1CCCC1C(NC1(C#N)CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide

Professional Introduction to N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide (CAS No. 2093653-87-1)

N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2093653-87-1, belongs to a class of molecules that exhibit promising characteristics for further research and development in drug discovery. The presence of a cyano group and a tetrahydronaphthalene moiety in its structure contributes to its distinct chemical profile, making it a subject of interest for synthetic chemists and medicinal researchers.

The structural framework of N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide incorporates several key functional groups that are known to influence the biological activity of molecules. The cyano group (-CN) is a versatile moiety that can participate in various chemical reactions, including nucleophilic additions and condensation reactions, which are crucial for the synthesis of more complex derivatives. Additionally, the tetrahydronaphthalene ring system provides a rigid aromatic core that can enhance the binding affinity of the compound to biological targets. These structural features make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of oxolane derivatives as pharmacophores due to their ability to modulate various biological pathways. The oxolane ring in N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide serves as a scaffold that can be modified to optimize pharmacokinetic properties and target specificity. This has led to several studies investigating the potential of oxolane-containing compounds in treating a range of diseases, including cancer, inflammation, and infectious disorders. The compound's ability to interact with biological macromolecules in a targeted manner makes it a valuable asset in the quest for new drug candidates.

One of the most compelling aspects of N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide is its potential as a lead compound for drug development. The combination of the cyano group and the tetrahydronaphthalene moiety suggests that it may possess unique interactions with enzymes and receptors involved in disease pathways. This has prompted researchers to investigate its activity in various cellular and animal models. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, which could translate into therapeutic benefits. These findings have sparked further interest in exploring the full potential of this class of molecules.

The synthesis of N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide represents a significant achievement in organic chemistry due to the complexity of its structure. The synthesis involves multiple steps, including functional group transformations and ring constructions, which require precise control over reaction conditions. Advances in synthetic methodologies have made it possible to access such complex molecules with high efficiency and yield. This has opened up new avenues for exploring structurally diverse compounds with potential therapeutic applications.

The pharmacological evaluation of N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide has revealed several interesting properties that make it a promising candidate for further development. In vitro studies have demonstrated its ability to inhibit specific enzymatic targets relevant to various diseases. Additionally, preliminary in vivo studies suggest that it may exhibit desirable pharmacokinetic profiles when administered orally or intravenously. These findings are encouraging and warrant further investigation into its potential as a therapeutic agent.

The future direction of research on N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide will likely focus on optimizing its chemical structure to enhance its biological activity and pharmacokinetic properties. This could involve modifications such as introducing additional functional groups or altering the substitution pattern on the tetrahydronaphthalene ring system. Computational modeling and high-throughput screening techniques will play a crucial role in identifying promising derivatives for further testing.

In conclusion, N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)oxolane-2-carboxamide (CAS No. 2093653-87-1) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural features makes it an attractive candidate for further exploration as a lead compound for drug development. The growing body of research on oxolane derivatives suggests that this class of molecules holds great promise for addressing various diseases through targeted therapeutic interventions.